molecular formula C10H24N4 B12695313 1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine CAS No. 75949-76-7

1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine

Cat. No.: B12695313
CAS No.: 75949-76-7
M. Wt: 200.32 g/mol
InChI Key: DTWVHOVBCJHNMH-VHSXEESVSA-N
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Description

1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine is a complex organic compound with a unique structure that includes a piperazine ring substituted with an aminoethyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine typically involves multiple steps. One common method includes the reaction of 1-amino-2-propylamine with 2-methylpiperazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or distillation to remove any impurities and obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine can undergo various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

    Substitution: Various halogenating agents and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

    Industry: Utilized in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • 1-(2-(1-Amino-2-propyl)aminoethyl)piperazine
  • 2-Methylpiperazine
  • 1-Amino-2-propylamine

Uniqueness

1-(2-(1-Amino-2-propyl)aminoethyl)-2-methylpiperazine is unique due to its specific structure, which imparts distinct chemical and biological properties

Properties

CAS No.

75949-76-7

Molecular Formula

C10H24N4

Molecular Weight

200.32 g/mol

IUPAC Name

(2S)-2-N-[2-[(2R)-2-methylpiperazin-1-yl]ethyl]propane-1,2-diamine

InChI

InChI=1S/C10H24N4/c1-9(7-11)13-4-6-14-5-3-12-8-10(14)2/h9-10,12-13H,3-8,11H2,1-2H3/t9-,10+/m0/s1

InChI Key

DTWVHOVBCJHNMH-VHSXEESVSA-N

Isomeric SMILES

C[C@@H]1CNCCN1CCN[C@@H](C)CN

Canonical SMILES

CC1CNCCN1CCNC(C)CN

Origin of Product

United States

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